![molecular formula C7H4ClIN2 B106426 4-Chloro-3-iodo-1H-indazole CAS No. 518990-33-5](/img/structure/B106426.png)
4-Chloro-3-iodo-1H-indazole
Overview
Description
4-Chloro-3-iodo-1H-indazole is a compound with the molecular formula C7H4ClIN2 . It is a heterocyclic compound that contains a benzene ring and a pyrazole ring . This compound is scarcely found in nature but is used in various synthetic compounds .
Synthesis Analysis
Recent advances in the synthesis of indazole derivatives have been made. The strategies include transition metal-catalyzed reactions, reductive cyclization reactions, and synthesis of 2H-indazoles via consecutive formation of C–N and N–N bonds without catalyst and solvent from 2-azidobenzaldehydes and amines . A new practical synthesis of 1H-indazole has also been presented .Molecular Structure Analysis
The molecular structure of 4-Chloro-3-iodo-1H-indazole consists of a bicyclic ring structure made up of a pyrazole ring and a benzene ring . It has two tautomeric forms: 1H-indazole and 2H-indazole . The 1H-indazole is more thermodynamically stable than 2H-indazole, making it the predominant tautomer .Chemical Reactions Analysis
Indazole derivatives bear a variety of functional groups and display versatile biological activities . They have gained considerable attention in the field of medicinal chemistry . The chemical reactions of 4-Chloro-3-iodo-1H-indazole are not explicitly mentioned in the search results.Physical And Chemical Properties Analysis
4-Chloro-3-iodo-1H-indazole has a molecular weight of 278.48 g/mol . It has a hydrogen bond donor count of 1 and a hydrogen bond acceptor count of 1 . Its topological polar surface area is 28.7 Ų . It has a complexity of 155 .Scientific Research Applications
Synthesis of Heterocyclic Compounds
Indazole-containing heterocyclic compounds have a wide variety of medicinal applications . The synthesis of 1H- and 2H-indazoles involves strategies such as transition metal catalyzed reactions, reductive cyclization reactions, and synthesis of 2H-indazoles via consecutive formation of C–N and N–N bonds .
Anticancer Applications
Indazole derivatives have shown potential in cancer treatment . For instance, they have been used in the development of anticancer drugs, showing promising results against A549, K562, PC3, and Hep-G2 cells .
Antidepressant Applications
Indazole derivatives have also been used in the development of antidepressant drugs . These drugs help in the treatment of major depressive disorder and other mood disorders.
Anti-inflammatory Applications
Indazole derivatives have been used in the development of anti-inflammatory drugs . These drugs help in reducing inflammation and can be used in the treatment of conditions like arthritis.
Antibacterial Applications
Indazole derivatives have been used in the development of antibacterial drugs . These drugs help in fighting bacterial infections.
Treatment of Respiratory Diseases
Indazole derivatives can be employed as selective inhibitors of phosphoinositide 3-kinase δ for the treatment of respiratory diseases .
Acetylcholinesterase Inhibitors
Compounds containing an indazole fragment have been applied in producing acetylcholinesterase inhibitors . These inhibitors are used in the treatment of diseases like Alzheimer’s and Glaucoma.
Safety and Hazards
Future Directions
Indazole-containing derivatives represent one of the most important heterocycles in drug molecules . They have gained considerable attention in the field of medicinal chemistry . Given their broad spectrum of pharmacological activities, numerous methods have been developed to construct these heterocycles with better biological activities . This suggests that there is potential for future research and development in this area.
Mechanism of Action
Target of Action
4-Chloro-3-iodo-1H-indazole is a member of the indazole class of compounds . Indazole-containing heterocyclic compounds have a wide variety of medicinal applications, including as antihypertensive, anticancer, antidepressant, anti-inflammatory, and antibacterial agents . They can also be employed as selective inhibitors of phosphoinositide 3-kinase δ for the treatment of respiratory disease .
Mode of Action
For example, some indazoles act as inhibitors, blocking the activity of their target proteins or enzymes . Others may act as agonists or antagonists, modulating the activity of their targets .
Biochemical Pathways
These could include pathways related to inflammation, cancer progression, hypertension, and bacterial growth .
Pharmacokinetics
Like other indazole compounds, it is likely to be well-absorbed and distributed throughout the body . Its metabolism and excretion would depend on various factors, including the specific functional groups present in the molecule.
properties
IUPAC Name |
4-chloro-3-iodo-2H-indazole | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H4ClIN2/c8-4-2-1-3-5-6(4)7(9)11-10-5/h1-3H,(H,10,11) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GOBJFDRCHXFRIE-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC2=NNC(=C2C(=C1)Cl)I | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H4ClIN2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID80625977 | |
Record name | 4-Chloro-3-iodo-2H-indazole | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID80625977 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
278.48 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
518990-33-5 | |
Record name | 4-Chloro-3-iodo-2H-indazole | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID80625977 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 4-Chloro-3-iodo-1H-indazole | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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